Cas no 1247455-73-7 (1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol)

• Product Name: 1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol
• CAS No: 1247455-73-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5177520
• PubChem ID: 61950742
• Update Time: 2025-11-06

1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(Cyclohex-3-en-1-ylmethyl)amino]-2-methylpropan-2-ol
• 1-((Cyclohex-3-en-1-ylmethyl)amino)-2-methylpropan-2-ol
• 1-{[(cyclohex-3-en-1-yl)methyl]amino}-2-methylpropan-2-ol
• 1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol

• Inchi： 1S/C11H21NO/c1-11(2,13)9-12-8-10-6-4-3-5-7-10/h3-4,10,12-13H,5-9H2,1-2H3
• InChI Key： LNCYCQLYQNVSSZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNCC1CC=CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• XLogP3: 1.5
• Topological Polar Surface Area: 32.299

Additional information on 1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol

Professional Introduction to Compound with CAS No. 1247455-73-7 and Product Name: 1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol

The compound with the CAS number 1247455-73-7 and the product name 1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The molecular structure of this compound incorporates a cyclohex-3-en-1-yl moiety, which is a key feature contributing to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of amine-functionalized heterocyclic compounds in the design of novel therapeutic agents. The presence of the methylamino group in the molecular framework of this compound suggests its utility as a building block for synthesizing more complex pharmacophores. This structural motif has been increasingly explored in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

The 1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol molecule exhibits interesting physicochemical properties that make it a valuable candidate for further investigation. The cyclohexene ring contributes to the compound's rigidity, while the amino group provides a site for further functionalization. These characteristics are particularly relevant in the context of developing small-molecule inhibitors or modulators for various biological pathways.

In the realm of drug discovery, the ability to modulate enzyme activity or receptor binding is crucial for therapeutic intervention. The compound's structure suggests potential interactions with enzymes or receptors involved in metabolic pathways, inflammation, or signal transduction. Preliminary computational studies have indicated that this molecule may exhibit binding affinity to certain protein targets, making it a promising candidate for further experimental validation.

One of the most compelling aspects of this compound is its potential role in developing treatments for neurological disorders. The cyclohexenyl moiety has been observed to influence neuronal activity by modulating neurotransmitter release or receptor function. Additionally, the methylamino group can serve as a linker for designing molecules that target specific neural pathways. These properties make this compound an attractive candidate for further exploration in neuropharmacology.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol. Modern techniques such as catalytic asymmetric synthesis and flow chemistry have significantly improved the yield and purity of such compounds, facilitating their use in downstream applications. These synthetic methodologies are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

The pharmacokinetic profile of any potential therapeutic agent is critical for its clinical success. The structural features of this compound suggest favorable solubility and metabolic stability, which are important factors for drug bioavailability and duration of action. Further investigation into its pharmacokinetic properties will be necessary to assess its suitability for therapeutic use.

Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating promising compounds like this into viable therapeutics. The integration of computational modeling with experimental validation has accelerated the drug discovery process significantly. By leveraging these interdisciplinary approaches, researchers can more rapidly identify lead compounds with high potential for clinical development.

The regulatory landscape also plays a crucial role in advancing new drugs from laboratory research to market-ready products. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that compounds like 1-{(cyclohex-3-en-1-yl)methylamino}-2-methylpropan-2-ol meet stringent safety and efficacy standards before being made available to patients. This regulatory framework provides a structured pathway for bringing innovative therapies to market.

In conclusion, the compound with CAS number 1247455-73-7 represents a significant contribution to the field of chemical pharmaceuticals. Its unique structural features and potential applications in drug development make it a compelling subject for further research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.